Cas no 183483-09-2 (2-(1-tert-butoxycarbonyl-3-piperidyl)acetic acid)

2-(1-tert-Butoxycarbonyl-3-piperidyl)acetic acid is a protected piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for peptide and heterocycle synthesis. The acetic acid moiety enhances reactivity, facilitating further functionalization. This compound is particularly useful in the preparation of bioactive molecules, including CNS-targeting agents and enzyme inhibitors. Its high purity and well-defined structure ensure reproducibility in complex synthetic pathways. The Boc-protected amine also minimizes unwanted side reactions, improving yield and efficiency in multi-step syntheses.
2-(1-tert-butoxycarbonyl-3-piperidyl)acetic acid structure
183483-09-2 structure
Product Name:2-(1-tert-butoxycarbonyl-3-piperidyl)acetic acid
CAS No:183483-09-2
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD02178999
CID:66234
PubChem ID:4115028
Update Time:2025-05-27

2-(1-tert-butoxycarbonyl-3-piperidyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-Piperidine-3-acetic acid
    • 3-CARBOXYMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 2-[1-(TERT-BUTOXYCARBONYL)PIPERIDIN-3-YL]ACETIC ACID
    • (1-TERT-BUTOXYCARBONYL-PIPERIDIN-3-YL)-ACETIC ACID
    • 1-N-BOC-3-PIPERIDINEACETIC ACID
    • BOC-1-PIPERIDINE-3-ACETIC ACID
    • RAC (1-TERT-BUTOXYCARBONYL-PIPERIDIN-3-YL)-ACETIC ACID
    • RAC (1-BOC-PIPERIDIN-3-YL)-ACETIC ACID
    • 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]acetic acid
    • Boc-2-(piperidine-3-yl)acetic acid
    • N-Boc-3-piperidineacetic acid
    • 1-boc-3-piperidineacetic acid
    • 2-(1-(tert-Butoxycarbonyl)piperidin-3-yl)acetic acid
    • (1-tert-Butoxycarbonylpiperidin-3-yl)acetic acid
    • 1-BOC-3-PIPERIDINACETIC ACID
    • (1-Boc-piperidine-3yl)aceticacid
    • (1-BOC-PIPERIDIN-3-YL)-ACETIC ACID
    • 1-boc-3-piperidine acetic acid
    • 3-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-
    • [1-(tert-butoxycarbonyl)piperidin-3-yl]acetic acid
    • 2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}acetic acid
    • 3-carboxymethyl-piperidine-1-c
    • 2-(1-tert-butoxycarbonyl-3-piperidyl)acetic acid
    • A25972
    • BS-4530
    • (R)-2-(1-Boc-3-piperidyl)acetic Acid
    • SY002534
    • 1-Boc-piperidine-3-acetic acid, AldrichCPR
    • FT-0654702
    • FT-0772859
    • FT-0601913
    • AB13358
    • AKOS005716784
    • (r,s)-2-(1-boc-piperidin-3-yl)acetic acid
    • AM20090072
    • CS-W000209
    • 2-(1-BOC-piperidin-3-yl)acetic acid
    • PB19972
    • SY068794
    • 3-carboxymethylpiperidine-1-carboxylic acid tert-butyl ester
    • N-Boc-Piperidin-3-ylacetic acid
    • QZYGREZDLJVVSV-UHFFFAOYSA-N
    • MFCD02178999
    • SY069101
    • Q-102988
    • EN300-64772
    • 183483-09-2
    • SCHEMBL1225791
    • 1-boc-piperidine-3-aceticacid
    • N-Boc-3-piperidineacetic acid,
    • DTXSID60399467
    • SB10202
    • (R)-(1-Boc-piperidin-3-yl)acetic acid
    • (S)-(1-Boc-piperidin-3-yl)acetic acid
    • (S)-2-(1-(Tert-butoxycarbonyl)piperidin-3-yl)acetic acid;(S)-1-Boc-3-piperidineacetic acid
    • STL102638
    • DB-011880
    • (R)-1-Boc-3-Piperidineacetic Acid
    • (R)-N-Boc-3-piperidineacetic acid
    • DB-012973
    • (S)-N-Boc-3-piperidineacetic acid
    • (1-tert-Butoxycarbonylpiperidin-3-yl)acetic acid; 3-Carboxymethyl-piperidine-1-carboxylic acid tert-butyl ester;1-Boc-3-piperidineacetic acid
    • MDL： MFCD02178999
    • Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(16)13-6-4-5-9(8-13)7-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
    • InChI Key： QZYGREZDLJVVSV-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCCC(CC(=O)O)C1)=O

Computed Properties

  • Exact Mass: 243.14700
  • Monoisotopic Mass: 243.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 76-79 °C
  • Boiling Point: 373℃ at 760 mmHg
  • Flash Point: 179.4℃
  • Refractive Index: 1.486
  • PSA: 66.84000
  • LogP: 2.04610

2-(1-tert-butoxycarbonyl-3-piperidyl)acetic acid Security Information

  • Signal Word：Danger
  • Hazard Statement： H301;H410
  • Warning Statement： P273;P301+P310;P501
  • Hazard Category Code： 25-50
  • Safety Instruction： 45-61
  • Hazardous Material Identification： T N
  • HazardClass：IRRITANT
  • Storage Condition：Room temperature

2-(1-tert-butoxycarbonyl-3-piperidyl)acetic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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